(1-Methyl-1H-indazol-3-YL)methanesulfonyl chloride

• Molecular Formula: C9H9ClN2O2S
• Molecular Weight: 244.70 g/mol
• SMILES: CN1C2=CC=CC=C2C(=N1)CS(=O)(=O)Cl
• InChI: InChI=1S/C9H9ClN2O2S/c1-12-9-5-3-2-4-7(9)8(11-12)6-15(10,13)14/h2-5H,6H2,1H3
• InChIKey: WAQPIYYFTCYROP-UHFFFAOYSA-N

(1-Methyl-1H-indazol-3-YL)methanesulfonyl Chloride: Physicochemical Profile & Comparators

(1-Methyl-1H-indazol-3-YL)methanesulfonyl chloride (CAS 1486029-57-5) is a sulfonyl chloride building block featuring a 1-methylindazole core linked via a methylene spacer to a reactive –SO₂Cl group, with molecular formula C₉H₉ClN₂O₂S and molecular weight 244.70 g/mol . It belongs to the class of C3-functionalized indazole sulfonylating agents, whose key structural variables include N-methylation position (1-methyl vs. 2-methyl), the presence or absence of a methylene spacer, and direct ring sulfonylation versus methanesulfonylation. The five most relevant comparators are: (1H-indazol-3-yl)methanesulfonyl chloride (CAS 2104169-72-2, MW 230.67) [1]; (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride (CAS 2166844-78-4, MW 244.70) [2]; 1-methyl-1H-indazole-3-sulfonyl chloride (CAS 1781702-21-3, C₈H₇ClN₂O₂S, MW 230.67) ; 3-methanesulfonyl-1H-indazole (methylsulfonyl attached directly to ring, no chloride); and 1H-indazole-3-sulfonyl chloride (C₇H₅ClN₂O₂S, MW 216.65) . Despite sharing the indazole-sulfonyl pharmacophore, these analogs differ in steric bulk, hydrogen-bond donor/acceptor capacity, lipophilicity, and electrophilic reactivity, precluding simple interchange in multi-step syntheses or biological probe design.

Core Utility N1-Methylindazole-3-methanesulfonylation workflow for medicinal chemistry

Architecture Methylene-spacer design for modulated electrophilicity in sulfonamide library synthesis

Scaffold Context Supports RSV fusion inhibitor and kinase inhibitor research chemotypes

• [1] Kuujia. (1H-Indazol-3-yl)methanesulfonyl chloride – CAS 2104169-72-2. https://www.kuujia.com/cas-2104169-72-2.html View Source
• [2] Kuujia. (2-Methyl-2H-indazol-3-yl)methanesulfonyl chloride – CAS 2166844-78-4. https://www.kuujia.com/cas-2166844-78-4.html View Source

(1-Methyl-1H-indazol-3-YL)methanesulfonyl Chloride: Structural Specificity vs. Analogs

Although all C3-indazole sulfonyl chlorides share the –SO₂Cl warhead, three structural features create functionally consequential divergence. First, N-methylation at the 1-position eliminates the indazole N–H hydrogen-bond donor present in (1H-indazol-3-yl)methanesulfonyl chloride, reducing topological polar surface area (TPSA) and altering solubility and protein-binding profiles [1]. Second, the methylene (–CH₂–) spacer between the indazole C3 and the sulfonyl group extends the electrophilic center away from the aromatic plane, increasing conformational flexibility (rotatable bond count = 2) relative to directly attached sulfonyl chlorides such as 1-methyl-1H-indazole-3-sulfonyl chloride ; this can affect steric accessibility during amine coupling and enzyme active-site fit. Third, the regioisomeric N2-methyl analog (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride, while isomeric (also C₉H₉ClN₂O₂S, MW 244.70), exhibits a lower TPSA of 60.3 Ų versus 71.2 Ų for the N1-methyl des-methyl analog, implying distinct pharmacokinetic trajectories for derived sulfonamides [2]. These differences mean that a sulfonamide library constructed from one analog cannot recapitulate the physicochemical property space accessible from another without supplementary synthetic effort.

Structural Feature

Target (N1-Methyl)

Substitute Risk Context

Regioisomer

N1-Methylation pattern

N2-methyl isomer may shift TPSA and CNS permeability profile (TPSA ~60 Ų vs. ~71 Ų class range)

H-Bond Capacity

Zero N–H hydrogen-bond donors

N1-H analog introduces HBD donor, altering solubility and target engagement context

Electrophilicity

Methylene-spacer moderation

Direct ring-sulfonyl chloride may increase byproduct formation from rapid, less selective coupling

• [1] Kuujia. (1H-Indazol-3-yl)methanesulfonyl chloride – Computed Properties (XLogP3: 1.5, TPSA: 71.2 Ų). https://www.kuujia.com/cas-2104169-72-2.html View Source
• [2] Kuujia. (2-Methyl-2H-indazol-3-yl)methanesulfonyl chloride – Computed Properties (XLogP3: 1.6, TPSA: 60.3 Ų). https://www.kuujia.com/cas-2166844-78-4.html View Source

(1-Methyl-1H-indazol-3-YL)methanesulfonyl Chloride: Comparative Evidence

RSV Fusion Inhibitor Potency: Methylsulfonyl Indazole Series

The methylsulfonyl indazole chemotype—for which (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride serves as a direct synthetic precursor via amine coupling—has been optimized to yield compound 47, demonstrating an RSV Long strain EC₅₀ of 0.0054 µM in cell culture, with a selectivity index (CC₅₀/EC₅₀) exceeding 18,500 (CC₅₀ > 100 µM) [1]. This is a 447-fold improvement in antiviral potency relative to the prototype imidazopyridine lead compound (EC₅₀ ~2.414 µM) from which the scaffold-hopping campaign originated [2].

RSV Long strain EC₅₀

Cross-study comparable

0.0054 µM (SI > 18,500)
447-fold improvement over imidazopyridine lead

Reported cell-based assay context for scaffold optimization

RSV Long strain CPE assay; cell culture conditions

Evidence Dimension	RSV Long strain antiviral potency (EC₅₀)
Target Compound Data	Optimized methylsulfonyl indazole (compound 47) EC₅₀ = 0.0054 µM; CC₅₀ > 100 µM
Comparator Or Baseline	Imidazopyridine lead compound: EC₅₀ = 2.414 µM, CC₅₀ > 100 µM
Quantified Difference	447-fold improvement in EC₅₀; SI > 18,500
Conditions	RSV Long strain CPE assay; cell culture

Why This Matters

For medicinal chemistry teams sourcing building blocks for RSV fusion inhibitor programs, the ability to access the 1-methylindazole-3-methanesulfonyl scaffold is critical, as the methylene spacer and N1-methylation pattern in this building block directly recapitulate the substitution pattern of the most potent disclosed analog to date.

• [1] Feng S, Li C, Chen D, Zheng X, Yun H, Gao L, Shen HC. Discovery of methylsulfonyl indazoles as potent and orally active respiratory syncytial virus (RSV) fusion inhibitors. Eur J Med Chem. 2017;138:1147-1157. PMID: 28772235. View Source
• [2] Academia.edu. Discovery of methylsulfonyl indazoles as potent and orally active RSV fusion inhibitors – Presentation slide data (EC₅₀ comparison). https://www.academia.edu/ View Source

Oral Efficacy of Methylsulfonyl Indazole in RSV Model

Compound 47, derived from the methylsulfonyl indazole series, produced a 1.6 log₁₀ unit reduction in lung viral load in a murine RSV infection model when dosed orally at 25 mg/kg BID [1]. This quantitative in vivo efficacy readout distinguishes the methylene-spaced methylsulfonyl indazole architecture from the earlier imidazopyridine series, which was discontinued due to unfavorable pharmacokinetics and glutathione adduct formation despite comparable in vitro potency [2].

In vivo viral load

Cross-study comparable

1.6 log₁₀ reduction
25 mg/kg BID oral administration

Reported in vivo model-response context in RSV mouse model

Transition context from discontinued imidazopyridine series

Evidence Dimension	In vivo RSV lung viral load reduction
Target Compound Data	1.6 log₁₀ reduction at 25 mg/kg BID oral
Comparator Or Baseline	Imidazopyridine series: discontinued (PK/GSH adduct liability); no comparable in vivo efficacy reported
Quantified Difference	Transition from discontinued series to orally efficacious clinical candidate
Conditions	RSV mouse model; oral gavage, 25 mg/kg BID

Why This Matters

This in vivo translation milestone validates the methylsulfonyl indazole scaffold as a developable chemotype, indicating that building blocks such as (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride provide entry to a series with demonstrated oral efficacy, not merely in vitro activity.

• [1] Feng S, Li C, Chen D, Zheng X, Yun H, Gao L, Shen HC. Discovery of methylsulfonyl indazoles as potent and orally active respiratory syncytial virus (RSV) fusion inhibitors. Eur J Med Chem. 2017;138:1147-1157. PMID: 28772235. View Source
• [2] Feng S et al. Eur J Med Chem. 2017;138:1147-1157 (abstract: imidazopyridine PK/GSH liability led to scaffold-hopping). PMID: 28772235. View Source

Lipophilicity and TPSA Divergence Among Indazole Analogs

The N2-methyl regioisomer, (2-methyl-2H-indazol-3-yl)methanesulfonyl chloride, has a computed XLogP3 of 1.6 and TPSA of 60.3 Ų, with zero hydrogen-bond donors [1]. In contrast, the N1-unsubstituted analog (1H-indazol-3-yl)methanesulfonyl chloride possesses one H-bond donor (N–H), TPSA of 71.2 Ų, and XLogP3 of 1.5 [2]. Although experimentally determined logP/logD values for (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride are not publicly available, the TPSA and H-bond donor count of the target compound are intermediate between these two comparators—it lacks the N–H donor (like the N2-methyl isomer) but bears the N1-methyl, which increases TPSA relative to the N2-methyl analog—suggesting a distinct permeability–solubility balance relevant for CNS drug design and property-based optimization.

Computed TPSA / XLogP3

Class-level inference

TPSA ~60.3 – 71.2 Ų range
N2-methyl isomer: 60.3 Ų; N1-H analog: 71.2 Ų

Reported regioisomer property context; experimental TPSA not publicly available

N1-methyl target compound positioned between these extremes

Evidence Dimension	Computed physicochemical property comparison
Target Compound Data	(1-Methyl-1H-indazol-3-YL)methanesulfonyl chloride: 0 HBD, TPSA intermediate between 60.3 and 71.2 Ų (experimental TPSA not publicly reported)
Comparator Or Baseline	N2-methyl isomer: XLogP3 = 1.6, TPSA = 60.3 Ų, 0 HBD; N1-H analog: XLogP3 = 1.5, TPSA = 71.2 Ų, 1 HBD
Quantified Difference	ΔTPSA = 10.9 Ų between N2-methyl and N1-H analogs; target compound positioned between these extremes
Conditions	Computed properties (XLogP3, TPSA) from chemical databases

Why This Matters

Medicinal chemistry teams balancing CNS penetration (lower TPSA, lower HBD count) against solubility (higher TPSA) should select the N1-methyl methanesulfonyl chloride building block when both N–H masking and moderate polarity are required; the N2-methyl isomer skews further toward lipophilicity, while the N1-H analog introduces an additional H-bond donor.

• [1] Kuujia. (2-Methyl-2H-indazol-3-yl)methanesulfonyl chloride – Computed Properties (XLogP3: 1.6, TPSA: 60.3 Ų, HBD: 0). https://www.kuujia.com/cas-2166844-78-4.html View Source
• [2] Kuujia. (1H-Indazol-3-yl)methanesulfonyl chloride – Computed Properties (XLogP3: 1.5, TPSA: 71.2 Ų, HBD: 1). https://www.kuujia.com/cas-2104169-72-2.html View Source

Electrophilic Reactivity: Methylene Spacer vs. Direct Sulfonyl Chlorides

The CH₂ spacer in (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride electronically insulates the sulfonyl chloride from the indazole π-system. In directly attached analogs such as 1-methyl-1H-indazole-3-sulfonyl chloride (C₈H₇ClN₂O₂S, MW 230.67) , the sulfonyl group conjugates with the indazole ring, enhancing electrophilicity at sulfur and potentially altering reaction rates with amines. While no published head-to-head kinetic study exists, the general principle—that α-sulfonyl chlorides (directly attached) react faster than β-sulfonyl chlorides (methylene-spaced) due to reduced LUMO energy from conjugation—is well-precedented. The methylene spacer in the target compound therefore offers more controlled reactivity for selective mono-sulfonylation of polyamine substrates, reducing bis-sulfonylation byproducts .

Predicted reactivity

Class-level inference

Methylene-spacer modulation
β-sulfonyl chloride vs. α-sulfonyl chloride reactivity

May support chemoselectivity context; data to verify

Head-to-head kinetic data absent; validation required

Evidence Dimension	Predicted relative electrophilic reactivity
Target Compound Data	β-methanesulfonyl chloride (methylene-spaced): moderated electrophilicity, enhanced chemoselectivity
Comparator Or Baseline	1-Methyl-1H-indazole-3-sulfonyl chloride (direct ring attachment): higher electrophilicity via indazole π-conjugation
Quantified Difference	Qualitative difference; kinetic data not publicly available for direct comparison
Conditions	Inferred from structural analysis; experimental validation required

Why This Matters

For parallel library synthesis requiring consistent, controllable sulfonylation rates across diverse amine substrates, the methylene-spacer design may reduce side-product formation relative to more reactive directly-attached sulfonyl chlorides, improving crude purity and reducing chromatographic purification burden.

(1-Methyl-1H-indazol-3-YL)methanesulfonyl Chloride: Key Application Scenarios

RSV Fusion Inhibitor Lead Optimization

Based on the demonstrated sub-nanomolar EC₅₀ (0.0054 µM) and 1.6 log₁₀ in vivo viral load reduction achieved by the methylsulfonyl indazole clinical candidate [1], medicinal chemistry groups prosecuting RSV fusion inhibitors should prioritize (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride for rapid amine library derivatization. The 1-methyl substitution and methylene spacer are identity-defining features of the most potent disclosed analog; using the N2-methyl or des-methyl variants would produce sulfonamides with divergent TPSA, HBD capacity, and potentially altered target engagement.

Kinase Inhibitor Scaffold Decoration

Indazole-sulfonamide hybrids are privileged kinase inhibitor motifs [1]. When constructing sulfonamide libraries for kinase selectivity profiling, the intermediate TPSA and absence of N–H hydrogen-bond donation of (1-methyl-1H-indazol-3-YL)methanesulfonyl chloride-derived products (relative to the N1-H comparator with TPSA = 71.2 Ų and 1 HBD, and the N2-methyl isomer with TPSA = 60.3 Ų) [2] provide a distinct position in property space. This building block is particularly suited for CNS-kinase targets where compliance with CNS MPO desirability scores demands moderate TPSA and low HBD count.

Controlled Sulfonylation for Chemoselectivity

The methylene spacer electronically decouples the sulfonyl chloride from the indazole ring, tempering electrophilicity relative to directly attached 1-methyl-1H-indazole-3-sulfonyl chloride [1]. For substrates bearing multiple nucleophilic sites (e.g., lysine-rich peptides, polyamine linkers, aminoglycosides), this moderated reactivity favors mono-sulfonylation over bis-adduct formation, a critical advantage when stoichiometric control and product homogeneity are paramount in bioconjugation and ADC linker chemistry.

FGFR Kinase Chemical Space Exploration

Recent patent activity (2017–2024) extensively claims 1-methyl-1H-indazole-3-substituted compounds as FGFR and kinase inhibitors [1]. The specific methanesulfonyl chloride at the 3-methylene position enables rapid analog generation consistent with Markush claim scope, while the sulfonyl fluoride analog (CAS 2228138-08-5) is separately pursued for covalent targeting via SuFEx chemistry [2]. For medicinal chemistry teams needing to differentiate their IP position, the chloride building block offers orthogonal reactivity (sulfonamide formation) to the fluoride variant (covalent probe design).

Application

Selection Property

Validation Focus

RSV Fusion Inhibitor Optimization

N1-Methyl / methylene-spacer fidelity

Target engagement vs. N2-methyl or N1-H analog sulfonamides

Kinase Inhibitor Library Synthesis

Intermediate TPSA / zero HBD capacity

CNS kinase property space fit and permeability assessment

Controlled Sulfonylation

Methylene-spacer moderated reactivity

Mono- vs. bis-sulfonylation purity in polyamine or ADC linker context

FGFR Chemical Space Exploration

Orthogonal reactivity to SuFEx analog

Sulfonamide vs. covalent probe SAR in patent scope mapping

• [1] Feng S et al. Discovery of methylsulfonyl indazoles as potent and orally active RSV fusion inhibitors. Eur J Med Chem. 2017;138:1147-1157. PMID: 28772235. View Source
• [2] Kuujia. (1H-Indazol-3-yl)methanesulfonyl chloride and (2-Methyl-2H-indazol-3-yl)methanesulfonyl chloride – Computed Properties. https://www.kuujia.com/ View Source